1-[3-Hydroxy-3-(trifluoromethyl)piperidin-1-yl]prop-2-en-1-one

• IUPAC Name: 1-[3-hydroxy-3-(trifluoromethyl)piperidin-1-yl]prop-2-en-1-one
• InChI: InChI=1S/C9H12F3NO2/c1-2-7(14)13-5-3-4-8(15,6-13)9(10,11)12/h2,15H,1,3-6H2
• InChI Key: YYXXBTSENROFSA-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)N1CCCC(C1)(C(F)(F)F)O
• Molecular Formula: C9H12F3NO2
• Molecular Weight: 223.19 g/mol

Description

The compound is a complex organic molecule that contains a piperidine ring, which is a common feature in many pharmaceuticals and other active compounds. The trifluoromethyl group is often used in drug design because it can enhance the biological activity and metabolic stability of drugs.

Synthesis Analysis

The synthesis of similar compounds often involves complex organic reactions. For instance, imidazole compounds, which also contain a five-membered ring with two nitrogen atoms, can be synthesized from glyoxal and ammonia.

Molecular Structure Analysis

The molecular structure of similar compounds can be analyzed using various spectroscopic techniques, such as 1H and 13C nuclear magnetic resonance (NMR) and infrared (IR) spectroscopy.

Chemical Reactions Analysis

The chemical reactions involving similar compounds can be quite diverse, depending on the specific functional groups present in the molecule. For example, prop-2-en-1-one based compounds have been studied for their mechanical properties using molecular dimension simulations.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can be influenced by its molecular structure. For example, imidazole is a white or colorless solid that is highly soluble in water and other polar solvents.

Mechanism of Action

The mechanism of action of a compound depends on its structure and the biological system it interacts with. For example, imidazole compounds have a broad range of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities.

Safety and Hazards

The safety and hazards associated with a compound depend on its specific properties. For example, some compounds require the use of personal protective equipment and precautions to avoid contact with eyes, skin, or clothing, and to prevent ingestion or inhalation.

Future Directions

The future directions in the study of similar compounds could involve the development of new drugs that overcome current challenges in drug therapy. This could include the design of new molecules with improved properties, the investigation of new synthetic routes, and the exploration of novel mechanisms of action.